2-Fluoro-5-(4-methoxy-2-methylphenyl)benzoic acid, 95%
Overview
Description
2-Fluoro-5-(4-methoxy-2-methylphenyl)benzoic acid (2-F5-MMPBA) is an organic compound with a molecular formula of C13H12O3F and a molecular weight of 240.22 g/mol. It is a colorless solid with a melting point of 122-125 oC. 2-F5-MMPBA is a widely used compound in scientific research, with applications in the fields of biochemistry, physiology, and medical research.
Mechanism of Action
2-Fluoro-5-(4-methoxy-2-methylphenyl)benzoic acid, 95% acts as a substrate for the enzyme monoamine oxidase, which catalyzes the oxidation of biogenic amines such as dopamine, norepinephrine, and serotonin. The enzyme is inhibited by 2-Fluoro-5-(4-methoxy-2-methylphenyl)benzoic acid, 95%, leading to an increase in the levels of these biogenic amines in the brain.
Biochemical and Physiological Effects
2-Fluoro-5-(4-methoxy-2-methylphenyl)benzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. In the brain, it has been shown to increase the levels of dopamine, norepinephrine, and serotonin, leading to increased alertness, improved mood, and enhanced cognitive performance. In the cardiovascular system, 2-Fluoro-5-(4-methoxy-2-methylphenyl)benzoic acid, 95% has been shown to reduce blood pressure and improve blood flow.
Advantages and Limitations for Lab Experiments
2-Fluoro-5-(4-methoxy-2-methylphenyl)benzoic acid, 95% has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and can be stored for long periods of time without significant degradation. Additionally, it is relatively non-toxic and has a low cost. However, 2-Fluoro-5-(4-methoxy-2-methylphenyl)benzoic acid, 95% has some limitations for use in laboratory experiments. It is not very soluble in water, and its effects can be difficult to measure accurately.
Future Directions
In the future, 2-Fluoro-5-(4-methoxy-2-methylphenyl)benzoic acid, 95% could be used to study the effects of drugs on other systems in the body. It could also be used to study the effects of drugs on the immune system, as well as the effects of drugs on the endocrine system. Additionally, 2-Fluoro-5-(4-methoxy-2-methylphenyl)benzoic acid, 95% could be used to study the effects of drugs on the metabolism of other biogenic amines, such as histamine and epinephrine. Finally, 2-Fluoro-5-(4-methoxy-2-methylphenyl)benzoic acid, 95% could be used to study the effects of drugs on the development and progression of various diseases, such as Alzheimer’s disease and Parkinson’s disease.
Synthesis Methods
2-Fluoro-5-(4-methoxy-2-methylphenyl)benzoic acid, 95% can be synthesized by three different methods: 1) the classical Friedel-Crafts acylation of 4-methoxy-2-methylphenol with 2-fluorobenzoyl chloride in the presence of anhydrous aluminum chloride; 2) the reaction of 4-methoxy-2-methylphenol with 2-fluorobenzoyl chloride in the presence of a catalytic amount of pyridine; and 3) the reaction of 4-methoxy-2-methylbenzaldehyde with 2-fluorobenzoyl chloride in the presence of a catalytic amount of pyridine.
Scientific Research Applications
2-Fluoro-5-(4-methoxy-2-methylphenyl)benzoic acid, 95% is used in a wide range of scientific research applications, including biochemistry, physiology, and medical research. In biochemistry, 2-Fluoro-5-(4-methoxy-2-methylphenyl)benzoic acid, 95% is used as a substrate for the enzyme monoamine oxidase, which is involved in the metabolism of biogenic amines. In physiology, 2-Fluoro-5-(4-methoxy-2-methylphenyl)benzoic acid, 95% is used to study the effects of drugs on the central nervous system. In medical research, 2-Fluoro-5-(4-methoxy-2-methylphenyl)benzoic acid, 95% is used to study the effects of drugs on the cardiovascular system.
properties
IUPAC Name |
2-fluoro-5-(4-methoxy-2-methylphenyl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13FO3/c1-9-7-11(19-2)4-5-12(9)10-3-6-14(16)13(8-10)15(17)18/h3-8H,1-2H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BIZVWRJIGKSCKY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)OC)C2=CC(=C(C=C2)F)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13FO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90681246 |
Source
|
| Record name | 4-Fluoro-4'-methoxy-2'-methyl[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90681246 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
260.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1183604-57-0 |
Source
|
| Record name | 4-Fluoro-4'-methoxy-2'-methyl[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90681246 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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